Cas no 1396871-63-8 (N-5-(4-methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl-1H-indole-3-carboxamide)

• Product Name: N-5-(4-methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl-1H-indole-3-carboxamide
• CAS No: 1396871-63-8
• MF: C₁₆H₁₂N₄O₂S
• MW: 324.357081413269
• CID: 6232536
• PubChem ID: 71781002
• Update Time: 2025-10-24

N-5-(4-methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl-1H-indole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(4-methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl-1H-indole-3-carboxamide
• VU0520204-1
• AKOS024518247
• N-[5-(4-methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl]-1H-indole-3-carboxamide
• F5773-4389
• 1396871-63-8
• N-(5-(4-methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl)-1H-indole-3-carboxamide

• Inchi： 1S/C16H12N4O2S/c1-9-6-13(23-8-9)15-19-20-16(22-15)18-14(21)11-7-17-12-5-3-2-4-10(11)12/h2-8,17H,1H3,(H,18,20,21)
• InChI Key： HUXQKKCIHWDXOB-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C1=NN=C(NC(C2=CNC3C=CC=CC=32)=O)O1

Computed Properties

• Exact Mass: 324.06809681g/mol
• Monoisotopic Mass: 324.06809681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on N-5-(4-methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl-1H-indole-3-carboxamide

N-5-(4-Methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl-1H-indole-3-carboxamide (CAS No. 1396871-63-8): A Comprehensive Overview

N-5-(4-Methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl-1H-indole-3-carboxamide (CAS No. 1396871-63-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of indole derivatives and is characterized by its unique structural features, including a 1,3,4-oxadiazole moiety and a 4-methylthiophenyl substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The indole scaffold is a well-known privileged structure in medicinal chemistry, often found in bioactive molecules with diverse pharmacological properties. The presence of the 1,3,4-oxadiazole ring further enhances the compound's stability and bioavailability, making it an attractive candidate for drug development. The 4-methylthiophenyl substituent adds to the compound's lipophilicity and may influence its binding affinity to specific receptors or enzymes.

Recent studies have explored the biological activities of N-5-(4-Methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl-1H-indole-3-carboxamide. One notable area of research is its potential as an antitumor agent. In vitro studies have demonstrated that this compound exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G2/M phase.

Furthermore, N-5-(4-Methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl-1H-indole-3-carboxamide has shown promise as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have indicated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The pharmacokinetic properties of N-5-(4-Methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl-1H-indole-3-carboxamide have also been investigated. Studies in animal models have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential factors for its potential use as an oral therapeutic agent. Additionally, the compound exhibits low toxicity in preliminary safety assessments, suggesting a wide therapeutic window.

In the context of drug discovery and development, N-5-(4-Methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl-1H-indole-3-carboxamide represents a promising lead compound. Its unique combination of structural features and biological activities makes it a valuable candidate for further optimization through structure-based drug design (SBDD) approaches. Researchers are actively exploring analogs with enhanced potency and selectivity to improve its therapeutic potential.

The synthesis of N-5-(4-Methylthiophen-2-y l)-1 , 3 , 4 - o x a d i az o l - 2 - y l - 1 H - i n d o l e - 3 - c a r b o x am i d e involves several steps that highlight its synthetic accessibility. The key steps include the formation of the indole core through a Fischer indole synthesis or a Pictet-Spengler reaction, followed by the introduction of the 1,3,4-thiadiazole moiety via coupling reactions with appropriate precursors. The final step involves the attachment of the 4-methylthiophenyl substituent through a Suzuki coupling or another suitable cross-coupling reaction.

One of the challenges in developing N - 5 -( 4 - m e t h y l t h i o p h e n - 2 - y l ) - 1 , 3 , 4 - o x a d i az o l - 2 - y l - 1 H - i n d o l e - 3 - c a r b o x am i d e into a viable therapeutic agent is optimizing its solubility and stability in physiological conditions. Researchers are investigating various prodrug strategies and formulation techniques to enhance these properties without compromising its biological activity.

In conclusion, N - 5 -( 4 - m e t h y l t h i o p h e n - 2 - y l ) - 1 , 3 , 4 - o x a d i az o l - 2 - y l - 1 H - i n d o l e - 3 - c a r b o x am i d e ( CAS No . 1396871 -63 -8) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and promising biological activities make it an exciting target for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound holds great promise for contributing to the advancement of modern medicine.